Cas no 1184179-50-7 ((1-(3-Triethoxysilyl)Propyl)-2,2-Diethoxy-1-Aza-2-Silacyclopentane)

(1-(3-Triethoxysilyl)Propyl)-2,2-Diethoxy-1-Aza-2-Silacyclopentane structure
1184179-50-7 structure
Product Name:(1-(3-Triethoxysilyl)Propyl)-2,2-Diethoxy-1-Aza-2-Silacyclopentane
CAS No:1184179-50-7
MF:C16H37NO5Si2
MW:379.639687299728
CID:1207496
PubChem ID:71225000
Update Time:2024-11-03

(1-(3-Triethoxysilyl)Propyl)-2,2-Diethoxy-1-Aza-2-Silacyclopentane Chemical and Physical Properties

Names and Identifiers

    • (1-(3-Triethoxysilyl)Propyl)-2,2-Diethoxy-1-Aza-2-Silacyclopentane
    • (1-(3-TRIETHOXYSILYL)PROPYL)-2,2-DIETHOXY-1-AZA-2-SILACYCLOPENTANE, tech-90
    • 1-Aza-2-silacyclopentane, 2,2-diethoxy-1-[3-(triethoxysilyl)propyl]-
    • (1-(3-Triethoxysilyl)Propyl)-2,2-Diethoxy-1-Aza-2-Silacyclop...
    • SCHEMBL14634516
    • DTXSID001165726
    • 1184179-50-7
    • 2,2-Diethoxy-1-[3-(triethoxysilyl)propyl]-1-aza-2-silacyclopentane
    • 2,2-Diethoxy-1-(3-(triethoxysilyl)propyl)-1,2-azasilolidine
    • 3-(2,2-diethoxyazasilolidin-1-yl)propyl-triethoxysilane
    • NS00077634
    • Inchi: 1S/C16H37NO5Si2/c1-6-18-23(19-7-2)15-11-13-17(23)14-12-16-24(20-8-3,21-9-4)22-10-5/h6-16H2,1-5H3
    • InChI Key: TZFZDYZBXPBFTL-UHFFFAOYSA-N
    • SMILES: N1(CCC[Si](OCC)(OCC)OCC)CCC[Si]1(OCC)OCC

Computed Properties

  • Exact Mass: 379.22102635g/mol
  • Monoisotopic Mass: 379.22102635g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4Ų
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